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Compound of Interest

Compound Name: N-methyl-3-(trifluoromethyl)aniline

CAS No.: 2026-70-2

Cat. No.: B1304902

Get Quote

N-methyl-3-(trifluoromethyl)aniline (CAS No. 2026-70-2) is a valuable, yet highly specific,

chemical intermediate. While its structural analogues are well-documented, comprehensive,

publicly available experimental data on its core physical properties is sparse. This guide,

therefore, adopts a dual approach. It presents the verified structural and molecular data for the

target compound and, more importantly, provides detailed, field-proven experimental protocols

for determining its key physical properties. This emphasis on methodology empowers the

researcher to generate reliable, in-house data, a critical step in any research or development

pipeline.

Introduction: The Molecular Logic of N-methyl-3-
(trifluoromethyl)aniline
N-methyl-3-(trifluoromethyl)aniline is a substituted aromatic amine featuring two key

functional groups that dictate its chemical personality: the electron-withdrawing trifluoromethyl

(-CF₃) group and the N-methyl (-NHCH₃) group. The trifluoromethyl group, located at the meta

position, significantly influences the electronic environment of the benzene ring and imparts a

high degree of lipophilicity. This is a crucial feature in drug design, as it can enhance a

molecule's ability to cross biological membranes and can block sites of metabolic oxidation,
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thereby increasing the compound's half-life. The N-methyl group subtly alters the basicity and

nucleophilicity of the nitrogen atom compared to its primary amine analogue, 3-

(trifluoromethyl)aniline. This unique combination of features makes it a strategic building block

in the synthesis of pharmaceuticals, agrochemicals, and specialty materials.

Core Molecular and Physical Data
While extensive experimental data is not widely published, the fundamental molecular

properties are well-established.

Property Value Source

CAS Number 2026-70-2 [1][2]

Molecular Formula C₈H₈F₃N [1][2]

Molecular Weight 175.15 g/mol [1][2]

Appearance
Expected to be a colorless to

light yellow liquid

IUPAC Name
N-methyl-3-

(trifluoromethyl)aniline
[1]

Synonyms

3-

(Methylamino)benzotrifluoride,

Methyl[3-

(trifluoromethyl)phenyl]amine

[1]

Experimental Characterization: Protocols and
Rationale
The following sections detail the standard operating procedures for determining the principal

physical properties of a liquid chemical intermediate like N-methyl-3-(trifluoromethyl)aniline.

The causality behind procedural steps is explained to ensure robust and reproducible

outcomes.

Boiling Point Determination via Distillation
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Rationale: The boiling point is a primary indicator of a liquid's purity. For a pure compound, the

boiling point should be sharp and reproducible at a given pressure. As this compound is likely

to have a relatively high boiling point at atmospheric pressure, vacuum distillation is the

preferred method to prevent thermal decomposition.

Experimental Workflow for Vacuum Distillation:

Preparation Distillation

Charge distillation flask with sample & boiling chips

Assemble distillation apparatus

Ensure all joints are properly sealed for vacuum Apply vacuum; stabilize pressure (e.g., 10 mmHg)System Check Begin gentle heating with a mantle Observe for vapor condensation on thermometer Record stable temperature as boiling point Collect distillate

Click to download full resolution via product page

Caption: Workflow for boiling point determination under reduced pressure.

Step-by-Step Methodology:

Apparatus Assembly: Assemble a standard vacuum distillation apparatus. It is critical to use

high-vacuum grease on all ground-glass joints to ensure a tight seal.

Sample Preparation: Place the N-methyl-3-(trifluoromethyl)aniline sample into the

distillation flask along with a magnetic stir bar or boiling chips to ensure smooth boiling.

Pressure Stabilization: Connect the apparatus to a vacuum pump with a pressure gauge.

Evacuate the system to the desired pressure (e.g., 10-20 mmHg). A stable vacuum is

essential for an accurate reading.
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Heating: Submerge the flask in a heating bath (oil or sand) and begin heating gently.

Data Recording: The boiling point is the temperature at which the vapor and liquid are in

equilibrium. This is recorded from the thermometer when the distillate is condensing and

being collected at a steady rate (e.g., 1 drop per second). For comparison, the isomer 4-

(Trifluoromethyl)-N-methylaniline has a boiling point of 105-106 °C at 20 mmHg.[3]

Density Measurement Using a Pycnometer
Rationale: Density is an intrinsic property that is highly sensitive to impurities. The pycnometer

method is a precise technique for determining the density of a liquid by accurately measuring a

specific volume of it.

Step-by-Step Methodology:

Calibrate the Pycnometer:

Thoroughly clean and dry a pycnometer of known volume (e.g., 10 mL).

Weigh the empty pycnometer on an analytical balance (m₁).

Fill the pycnometer with deionized water of a known temperature (e.g., 25 °C).

Weigh the water-filled pycnometer (m₂).

Calculate the exact volume of the pycnometer: V = (m₂ - m₁) / ρ_water, where ρ_water is

the density of water at the measured temperature.

Measure the Sample:

Empty and thoroughly dry the calibrated pycnometer.

Fill it with N-methyl-3-(trifluoromethyl)aniline.

Allow the sample to reach the same temperature as the water used for calibration.

Weigh the sample-filled pycnometer (m₃).

Calculate Density:
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Calculate the mass of the sample: m_sample = m₃ - m₁.

Calculate the density of the sample: ρ_sample = m_sample / V. For comparison, the

isomer 4-(Trifluoromethyl)-N-methylaniline has a density of 1.239 g/mL at 25 °C.[3]

Structural Confirmation and Purity Analysis
Spectroscopic methods are indispensable for verifying the molecular structure and assessing

the purity of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Will confirm the presence of protons in different chemical environments: the N-H

proton (a broad singlet), the N-methyl protons (a singlet or doublet depending on coupling

to the N-H proton), and the aromatic protons (a complex multiplet pattern in the 7-8 ppm

region).

¹³C NMR: Will show distinct signals for each of the 8 carbon atoms, with the -CF₃ carbon

appearing as a characteristic quartet due to C-F coupling.

¹⁹F NMR: Will show a strong singlet, confirming the presence of the trifluoromethyl group.

Infrared (IR) Spectroscopy: Key vibrational bands will confirm functional groups: a sharp

peak around 3400 cm⁻¹ for the N-H stretch, peaks around 2800-3000 cm⁻¹ for C-H

stretches, and very strong, characteristic absorbances between 1100-1350 cm⁻¹ for the C-F

bonds of the trifluoromethyl group.

Mass Spectrometry (MS): Will confirm the molecular weight. The mass spectrum should

show a molecular ion peak (M⁺) at m/z = 175.15.

Safety, Handling, and Storage
Rationale: Aromatic amines and fluorinated compounds require careful handling. The following

guidelines are based on best practices for this class of chemicals. A substance-specific Safety

Data Sheet (SDS) must always be consulted.[4][5][6][7][8]

Logical Flow for Safe Chemical Handling:
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Risk Assessment

Personal Protection

Handling & Storage

Disposal

Consult SDS for specific hazards
(Toxicity, Flammability)

Engineering Controls:
Fume Hood

PPE:
Nitrile Gloves, Safety Goggles, Lab Coat

Handling:
Avoid inhalation & skin contact

Storage:
Cool, dry, well-ventilated area.

Tightly sealed container.

Follow institutional and
local regulations for chemical waste

Click to download full resolution via product page

Caption: A systematic approach to the safe handling of chemical reagents.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (nitrile is a

suitable choice), safety goggles with side shields, and a lab coat.[6]
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Engineering Controls: All manipulations should be performed in a certified chemical fume

hood to avoid inhalation of vapors.[7]

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors. Wash hands

thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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